Cas no 849062-14-2 (2,6-Difluoro-3-propoxyphenylboronic acid)

• Product Name: 2,6-Difluoro-3-propoxyphenylboronic acid
• CAS No: 849062-14-2
• MF: C₉H₁₁BF₂O₃
• MW: 215.989650011063
• MDL: MFCD07369752
• CID: 716685
• PubChem ID: 24883701
• Update Time: 2024-10-26

2,6-Difluoro-3-propoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (2,6-Difluoro-3-propoxyphenyl)boronic acid
• 2,6-DIFLUORO-3-PROPOXYPHENYLBORONIC ACID
• Boronic acid,B-(2,6-difluoro-3-propoxyphenyl)-
• Boronic acid, B-(2,6-difluoro-3-propoxyphenyl)-
• D71673
• MFCD07369752
• SCHEMBL6522773
• BS-22821
• AB32223
• DTXSID00584618
• (2,6-Difluoro-3-propoxyphenyl)boronicacid
• AKOS015853400
• BP-12414
• 849062-14-2
• CS-0175956
• (2,6-Difluoro-3-propoxy-phenyl)boronic acid
• 2,6-Difluoro-3-propoxyphenylboronic acid

• MDL： MFCD07369752
• Inchi： 1S/C9H11BF2O3/c1-2-5-15-7-4-3-6(11)8(9(7)12)10(13)14/h3-4,13-14H,2,5H2,1H3
• InChI Key： AGDROYNYQZNERV-UHFFFAOYSA-N
• SMILES： B(C1=C(F)C=CC(OCCC)=C1F)(O)O

Computed Properties

• Exact Mass: 216.07700
• Monoisotopic Mass: 216.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: 91-94 °C (lit.)
• Boiling Point: 352.0±52.0 °C at 760 mmHg
• Flash Point: 166.7±30.7 °C
• Refractive Index: 1.483
• PSA: 49.69000
• LogP: 0.43340
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• pka: 7.73±0.58(Predicted)

2,6-Difluoro-3-propoxyphenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)